Cas no 5211-45-0 (Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-)
5211-45-0 structure
Product Name:Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-
CAS No:5211-45-0
MF:C7HClF4O2
MW:228.528255224228
CID:360596
PubChem ID:11009727
Update Time:2025-04-19
Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro-
- 4-chloro-2,3,5,6-tetrafluorobenzoic acid
- DTXSID20451772
- 5211-45-0
-
- Inchi: 1S/C7HClF4O2/c8-2-5(11)3(9)1(7(13)14)4(10)6(2)12/h(H,13,14)
- InChI Key: ZFQCNEAYPFEVPZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C(=O)O)C(=C1F)F)F)F
Computed Properties
- Exact Mass: 227.96013
- Monoisotopic Mass: 227.9601196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzoic acid, 4-chloro-2,3,5,6-tetrafluoro- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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